Cas no 73855-89-7 (1-[1-(10,11-dihydro-5H-dibenzo[a,d][7]annulen-5-yl)azetidin-3-yl]methanamine)

• Product Name: 1-[1-(10,11-dihydro-5H-dibenzo[a,d][7]annulen-5-yl)azetidin-3-yl]methanamine
• CAS No: 73855-89-7
• MF: C₁₉H₂₂N₂
• MW: 278.391384601593
• CID: 1762548
• PubChem ID: 52679
• Update Time: 2025-04-21

1-[1-(10,11-dihydro-5H-dibenzo[a,d][7]annulen-5-yl)azetidin-3-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• 1-[1-(10,11-dihydro-5H-dibenzo[a,d][7]annulen-5-yl)azetidin-3-yl]methanamine
• [1-(6,11-dihydro-5H-dibenzo[1,2-a:1',2'-e][7]annulen-11-yl)azetidin-3-yl]methanamine
• [1-[10,11-Dihydro-5H-dibenzo[a,d]cyclohepten-5-yl]-3-azetidinyl]methylamine
• CHEMBL3230887
• 1-(10,11-Dihydro-5H-dibenzo(a,d)cyclohepten-5-yl)-3-aminomethylazetidine
• AZETIDINE, 1-(10,11-DIHYDRO-5H-DIBENZO(a,d)CYCLOHEPTEN-5-YL)-3-AMINOMETHYL-
• DTXSID80995006
• 5-22-08-00024 (Beilstein Handbook Reference)
• BRN 0488984
• 73855-89-7

• Inchi： 1S/C19H22N2/c20-11-14-12-21(13-14)19-17-7-3-1-5-15(17)9-10-16-6-2-4-8-18(16)19/h1-8,14,19H,9-13,20H2
• InChI Key： NIJTYTBBOAANFT-UHFFFAOYSA-N
• SMILES： N1(C2C3C=CC=CC=3CCC3C=CC=CC2=3)CC(CN)C1

Computed Properties

• Exact Mass: 278.178298710g/mol
• Monoisotopic Mass: 278.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.3Ų